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Compound of Interest

Compound Name: (Tetrahydro-pyran-2-yl)-acetic acid

Cat. No.: B079629 Get Quote

For: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core basic properties of

(Tetrahydro-pyran-2-yl)-acetic acid (CAS No: 13103-40-7), a heterocyclic compound of

interest in organic synthesis and medicinal chemistry.

Chemical and Physical Properties
(Tetrahydro-pyran-2-yl)-acetic acid is a solid, heterocyclic carboxylic acid.[1] Its structure,

featuring a saturated six-membered tetrahydropyran (THP) ring attached to an acetic acid

moiety, makes it a valuable building block in the synthesis of more complex molecules.[2]

Chemical Identifiers
The following table summarizes the key chemical identifiers for (Tetrahydro-pyran-2-yl)-acetic
acid.
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Identifier Value Citation

CAS Number 13103-40-7 [1][3]

Molecular Formula C7H12O3 [1][4]

Molecular Weight 144.17 g/mol [3][5]

IUPAC Name
2-(Tetrahydro-2H-pyran-2-

yl)acetic acid

Synonyms

2-(oxan-2-yl)acetic acid,

Tetrahydro-2H-pyran-2-ylacetic

acid, 2-Tetrahydropyran-2-

ylacetic Acid

[1][3][4]

InChI
1S/C7H12O3/c8-7(9)5-6-3-1-2-

4-10-6/h6H,1-5H2,(H,8,9)
[1][4]

InChIKey
WRJWKHJGSNPGND-

UHFFFAOYSA-N
[1][4]

SMILES C(C(=O)O)C1OCCCC1 [5]

Physical Properties
Quantitative physical data for (Tetrahydro-pyran-2-yl)-acetic acid are presented below. The

compound is typically a solid at room temperature with a melting point between 55-57 °C.[6]
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Property Value Conditions Citation

Physical Form Solid Room Temperature [1][6]

Melting Point 55-57 °C [6]

Boiling Point 110-112 °C at 2 mmHg [6]

285.1 °C
at 760 mmHg

(Calculated)
[5]

Density 1.112 g/cm³ (Calculated) [5]

Flash Point 119.2 °C (Calculated) [5]

Purity 97-98%
Commercially

Available
[4]

Storage

Room Temperature,

Sealed in Dry

Conditions

[3]

Acidity
The acetic acid moiety confers acidic properties to the molecule.[7] While an experimental pKa

value for (Tetrahydro-pyran-2-yl)-acetic acid is not readily available, it is expected to be in

the typical range for carboxylic acids, similar to that of acetic acid (pKa ≈ 4.76).[8]

Synthesis and Experimental Protocols
A specific, detailed experimental protocol for the synthesis of (Tetrahydro-pyran-2-yl)-acetic
acid (CAS 13103-40-7) is not extensively described in the available literature. However, the

synthesis of structurally similar compounds, such as the natural product (-)-Civet ((2R, 6R)-6-

methyltetrahydro-2H-pyran-2-yl) acetic acid), provides a viable strategic workflow.[1]

The synthesis of 2,6-disubstituted tetrahydropyrans is a synthetically challenging task that has

been approached through various methods, including palladium-catalyzed

hydroxycarbonylation, rearrangements of enol ethers, and cyclization reactions.[1]

General Synthetic Workflow Example
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The following diagram illustrates a generalized, multi-step workflow for synthesizing a 2-

substituted tetrahydropyran acetic acid, based on strategies employed for related molecules.

This process typically involves the construction of the tetrahydropyran ring, functional group

manipulations, and final oxidation to the carboxylic acid.
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Generalized Synthetic Workflow for 2-(THP)-Acetic Acid Derivatives
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Caption: Generalized synthetic pathway for 2-(THP)-acetic acid derivatives.
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Biological Significance and Applications
Specific signaling pathways and mechanisms of action for (Tetrahydro-pyran-2-yl)-acetic
acid have not been detailed in the surveyed literature. However, the tetrahydropyran (THP)

ring is a "privileged structure" in medicinal chemistry, appearing in a wide array of natural

products and synthetic drugs with diverse biological activities.[1][9]

The THP moiety is a key structural component in compounds with anticancer, antimicrobial,

anti-inflammatory, and antiviral properties.[9][10] Its prevalence in biologically active molecules

suggests that (Tetrahydro-pyran-2-yl)-acetic acid serves as a valuable scaffold and building

block for the development of novel therapeutics.[6] The carboxylic acid group provides a

convenient handle for further chemical modifications, such as amide bond formation, allowing

for its incorporation into larger, more complex drug candidates.

Structural Relationship to Bioactive Scaffolds
The diagram below illustrates the logical relationship between the fundamental structure of

(Tetrahydro-pyran-2-yl)-acetic acid and its potential application as a foundational element in

drug discovery.

Role of (THP)-Acetic Acid in Drug Discovery
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Click to download full resolution via product page

Caption: Structural features and potential applications in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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